Cas no 1955554-23-0 (1-azatricyclo3.3.1.1,3,7decan-4-amine hydrochloride)
1-azatricyclo3.3.1.1,3,7decan-4-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-Azatricyclo[3.3.1.1,3,7]decan-4-amine hydrochloride
- 1-azatricyclo3.3.1.1,3,7decan-4-amine hydrochloride
-
- Inchi: 1S/C9H16N2.ClH/c10-9-7-1-6-2-8(9)5-11(3-6)4-7;/h6-9H,1-5,10H2;1H
- InChI Key: QKOYKNWNJVCPFI-UHFFFAOYSA-N
- SMILES: NC1C2CC3CN(C2)CC1C3.Cl
1-azatricyclo3.3.1.1,3,7decan-4-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-253622-0.05g |
1-azatricyclo[3.3.1.1,3,7]decan-4-amine hydrochloride |
1955554-23-0 | 95% | 0.05g |
$1247.0 | 2024-06-19 | |
| Enamine | EN300-253622-0.1g |
1-azatricyclo[3.3.1.1,3,7]decan-4-amine hydrochloride |
1955554-23-0 | 95% | 0.1g |
$1307.0 | 2024-06-19 | |
| Enamine | EN300-253622-0.25g |
1-azatricyclo[3.3.1.1,3,7]decan-4-amine hydrochloride |
1955554-23-0 | 95% | 0.25g |
$1366.0 | 2024-06-19 | |
| Enamine | EN300-253622-0.5g |
1-azatricyclo[3.3.1.1,3,7]decan-4-amine hydrochloride |
1955554-23-0 | 95% | 0.5g |
$1426.0 | 2024-06-19 | |
| Enamine | EN300-253622-1.0g |
1-azatricyclo[3.3.1.1,3,7]decan-4-amine hydrochloride |
1955554-23-0 | 95% | 1.0g |
$1485.0 | 2024-06-19 | |
| Enamine | EN300-253622-2.5g |
1-azatricyclo[3.3.1.1,3,7]decan-4-amine hydrochloride |
1955554-23-0 | 95% | 2.5g |
$2912.0 | 2024-06-19 | |
| Enamine | EN300-253622-5.0g |
1-azatricyclo[3.3.1.1,3,7]decan-4-amine hydrochloride |
1955554-23-0 | 95% | 5.0g |
$4309.0 | 2024-06-19 | |
| Enamine | EN300-253622-10.0g |
1-azatricyclo[3.3.1.1,3,7]decan-4-amine hydrochloride |
1955554-23-0 | 95% | 10.0g |
$6390.0 | 2024-06-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01030549-1g |
1-Azatricyclo[3.3.1.1,3,7]decan-4-amine hydrochloride |
1955554-23-0 | 95% | 1g |
¥7343.0 | 2023-03-19 | |
| Ambeed | A1081717-1g |
1-Azatricyclo[3.3.1.1,3,7]decan-4-amine hydrochloride |
1955554-23-0 | 95% | 1g |
$1070.0 | 2024-04-22 |
1-azatricyclo3.3.1.1,3,7decan-4-amine hydrochloride Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 1-azatricyclo3.3.1.1,3,7decan-4-amine hydrochloride
Introduction to 1-azatricyclo3.3.1.1,3,7decan-4-amine hydrochloride (CAS No. 1955554-23-0)
1-azatricyclo3.3.1.1,3,7decan-4-amine hydrochloride, identified by its CAS number 1955554-23-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azatricyclic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural framework of this molecule, characterized by a tricyclic backbone with an incorporated nitrogen atom, contributes to its distinct chemical and pharmacological properties.
The chemical structure of 1-azatricyclo3.3.1.1,3,7decan-4-amine hydrochloride features a complex arrangement of three rings connected in a tricyclic system, with specific substitutions at the 3, 7 positions and an amine group at the 4 position. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This solubility profile is particularly advantageous for drug formulation and delivery systems.
Recent advancements in medicinal chemistry have highlighted the importance of tricyclic compounds in the development of novel therapeutic agents. The rigid three-dimensional structure of 1-azatricyclo3.3.1.1,3,7decan-4-amine hydrochloride allows for precise interactions with biological targets, such as enzymes and receptors, which is crucial for achieving high selectivity and efficacy in drug design. Studies have demonstrated that tricyclic amines can exhibit potent inhibitory effects on various enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory diseases.
In particular, the amine functional group at the 4 position of 1-azatricyclo3.3.1.1,3,7decan-4-amine hydrochloride plays a critical role in modulating its pharmacological activity. This amine can engage in hydrogen bonding interactions with polar residues in protein targets, thereby enhancing binding affinity and stability. Additionally, the nitrogen atom provides a site for further derivatization, allowing chemists to modify the compound's properties to optimize its pharmacokinetic and pharmacodynamic profiles.
The hydrochloride salt form of this compound not only improves solubility but also ensures stability under various storage conditions. This stability is essential for maintaining the compound's integrity during transportation and handling, as well as during experimental procedures in research laboratories. The consistent quality and purity of 1-azatricyclo3.3.1.1,3,7decan-4-amine hydrochloride make it a reliable reagent for both academic and industrial applications.
Current research in the field of azatricyclic compounds has revealed novel mechanisms of action that contribute to their therapeutic potential. For instance, studies have shown that certain tricyclic amines can inhibit the activity of cyclooxygenase (COX) enzymes by binding to their active sites and blocking substrate access. This mechanism is particularly relevant for developing anti-inflammatory drugs that target COX-mediated pathways.
Furthermore, the structural complexity of 1-azatricyclo3.3.1.1,3,7decan-4-amine hydrochloride offers opportunities for designing derivatives with enhanced pharmacological properties. By modifying substituents at various positions on the tricyclic ring system, researchers can fine-tune the compound's interactions with biological targets, leading to improved drug efficacy and reduced side effects.
The synthesis of 1-azatricyclo3.3.1.1,3,7decan-4-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been developed to streamline these processes, making it feasible to produce large quantities of the compound for industrial applications.
In conclusion, 1-azatricyclo3.3.1 . . . . . . . . . . . . tri-cyclic structure with an incorporated nitrogen atom, provides a unique platform for drug discovery and development。 Its potential applications in treating inflammatory diseases, coupled with its favorable physicochemical properties, make it a valuable asset in pharmaceutical research。 As our understanding of its biological activities continues to grow, we can anticipate further advancements in its utilization as a lead compound or intermediate in novel drug formulations。
1955554-23-0 (1-azatricyclo3.3.1.1,3,7decan-4-amine hydrochloride) Related Products
- 801161-88-6(Cyclohexanamine, 2-(1-piperidinylmethyl)-)
- 145320-48-5(Cyclohexanamine, 2-[(4-ethyl-4-methyl-1-piperidinyl)methyl]-, cis-)
- 108640-16-0(3-methyl-3-azabicyclo3.3.1nonan-9-amine)
- 145320-32-7(Cyclohexanamine, 2-[(4,4-dimethyl-1-piperidinyl)methyl]-, cis-)
- 147852-22-0(3-Azatricyclo[4.3.1.13,8]undecan-9-amine)
- 64306-77-0(1-(Cyclohexylmethyl)piperidin-4-amine)
- 67149-61-5(4-PIPERIDINAMINE, 1-(CYCLOHEXYLMETHYL)-3-METHYL-)
- 145320-46-3(Cyclohexanamine, 2-[(4-propyl-1-piperidinyl)methyl]-, cis-)
- 145414-13-7(Cyclohexanamine, 2-[(4-methyl-1-piperidinyl)methyl]-, (1R-cis)-)
- 64306-80-5(4-Piperidinamine, 1-(tricyclo[3.3.1.13,7]dec-1-ylmethyl)-)